Cas no 2757832-76-9 (tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate)
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-37152766
- 2757832-76-9
- tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
-
- Inchi: 1S/C18H27NO6S/c1-13-6-8-16(9-7-13)26(21,22)24-12-14-10-15(23-5)11-19(14)17(20)25-18(2,3)4/h6-9,14-15H,10-12H2,1-5H3/t14-,15+/m0/s1
- InChI Key: RIXSDNZFIWYGCF-LSDHHAIUSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1C[C@H](CN1C(=O)OC(C)(C)C)OC
Computed Properties
- Exact Mass: 385.15590875g/mol
- Monoisotopic Mass: 385.15590875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.5Ų
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152766-0.05g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 0.05g |
$1020.0 | 2025-03-18 | |
| Enamine | EN300-37152766-0.1g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 0.1g |
$1068.0 | 2025-03-18 | |
| Enamine | EN300-37152766-0.25g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 0.25g |
$1117.0 | 2025-03-18 | |
| Enamine | EN300-37152766-0.5g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 0.5g |
$1165.0 | 2025-03-18 | |
| Enamine | EN300-37152766-1.0g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 1.0g |
$1214.0 | 2025-03-18 | |
| Enamine | EN300-37152766-2.5g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 2.5g |
$2379.0 | 2025-03-18 | |
| Enamine | EN300-37152766-5.0g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 5.0g |
$3520.0 | 2025-03-18 | |
| Enamine | EN300-37152766-10.0g |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
2757832-76-9 | 95.0% | 10.0g |
$5221.0 | 2025-03-18 |
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate: A Comprehensive Overview
tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate, also known by its CAS number 2757832-76-9, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is a derivative of pyrrolidine, a five-membered cyclic secondary amine, and is characterized by its complex stereochemistry and functional groups. The molecule features a tert-butyl group attached to the pyrrolidine ring, along with a methoxy substituent at the 4-position and a [(4-methylbenzenesulfonyl)oxy]methyl group at the 2-position. These structural elements contribute to its unique chemical properties and make it a valuable tool in drug design and synthesis.
The synthesis of this compound involves a series of precise organic reactions, including protection/deprotection strategies and stereochemical control. The use of tert-butyl groups as protecting agents for carboxylic acids is well-documented in organic synthesis, and their stability under various reaction conditions makes them ideal for this purpose. The methoxy group at the 4-position introduces electronic effects that can influence the reactivity of the molecule, while the [(4-methylbenzenesulfonyl)oxy]methyl group adds complexity to the structure, potentially enhancing bioavailability or targeting specific biological pathways.
Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects. The (2S,4R) configuration of this compound suggests that it has been carefully designed to optimize these properties. Pyrrolidine derivatives are known for their ability to act as templates for bioactive molecules, and this compound's structure likely positions it as a promising candidate for further development in therapeutic areas such as oncology or neurodegenerative diseases.
In terms of applications, tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate is widely used as an intermediate in the synthesis of more complex molecules. Its role as an intermediate allows chemists to build upon its structure to create compounds with enhanced biological activity or improved pharmacokinetics. The presence of the tert-butyl group also facilitates purification steps during synthesis, making it a practical choice for large-scale production.
From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry. For instance, NMR spectroscopy can reveal details about the spatial arrangement of atoms within the molecule, while X-ray crystallography can confirm the absolute configuration of chiral centers.
The development of novel synthetic routes for this compound continues to be an area of active research. Chemists are exploring more efficient and environmentally friendly methods to synthesize it, often leveraging catalytic asymmetric synthesis or biocatalysis. These advancements not only improve the scalability of production but also align with current trends toward sustainable chemistry practices.
In conclusion, tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate is a versatile and sophisticated organic compound with significant potential in pharmaceutical research and development. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in the creation of next-generation therapeutics.
2757832-76-9 (tert-butyl (2S,4R)-4-methoxy-2-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)